Cas no 64982-61-2 (Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-, (1S)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-, (1S)-
• CAS No: 64982-61-2
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD16875514
• CID: 409559
• PubChem ID: 11205845
• Update Time: 2024-10-28

Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-, (1S)-
• (S)-1-Methyl-1,2,3,4-tetrahydro-isoquinoline
• SCHEMBL1010378
• DTXSID40458627
• (S)-1-methyl-1,2,3,4-tetrahydroisoquinoline
• QPILYVQSKNWRDD-QMMMGPOBSA-N
• (S)-(-)-1-methyl-1,2,3,4-tetrahydroisoquinoline
• 1-(S)-Methyl-1,2,3,4-tetrahydro-isoquinoline
• CS-0454538
• (1S)-1-Methyl-1,2,3,4-tetrahydroisoquinoline
• 64982-61-2
• A905544
• J-650343

• MDL： MFCD16875514
• Inchi： 1S/C10H13N/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-5,8,11H,6-7H2,1H3/t8-/m0/s1
• InChI Key： QPILYVQSKNWRDD-QMMMGPOBSA-N
• SMILES： N1CCC2C=CC=CC=2[C@@H]1C

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03